Cas no 2171917-38-5 (1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
• CAS No: 2171917-38-5
• MF: C₁₀H₁₅F₃O₃
• MW: 240.219514131546
• CID: 5959820
• PubChem ID: 165833270
• Update Time: 2025-06-11

1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
• EN300-1627916
• 2171917-38-5

• Inchi： 1S/C10H15F3O3/c11-10(12,13)7-1-3-9(4-2-7,5-6-14)8(15)16/h7,14H,1-6H2,(H,15,16)
• InChI Key： UPUDMEKCKZTRRV-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(=O)O)(CCO)CC1)(F)F

Computed Properties

• Exact Mass: 240.09732882g/mol
• Monoisotopic Mass: 240.09732882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid

1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid: A Comprehensive Overview

1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 2171917-38-5) is a versatile organic compound with a unique structure that combines a hydroxyl group, a trifluoromethyl group, and a cyclohexane ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular structure of 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid is characterized by the presence of a cyclohexane ring substituted with a carboxylic acid group at the 1-position, a trifluoromethyl group at the 4-position, and a hydroxyl-substituted ethyl group at the 1-position. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting target for both academic research and industrial applications.

In the realm of pharmaceutical research, 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid has shown promise as a potential lead compound for the development of new drugs. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. The trifluoromethyl group, on the other hand, can enhance the lipophilicity and metabolic stability of the molecule, which are important factors in drug design. Recent studies have explored the use of this compound as an inhibitor of specific enzymes involved in various disease pathways.

One notable application of 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid is in the field of materials science. The presence of the trifluoromethyl group imparts excellent chemical resistance and thermal stability to polymers and coatings. This makes it an attractive candidate for use in high-performance materials that require robustness under harsh conditions. Researchers have also investigated its potential as a monomer for the synthesis of novel polymers with unique properties.

In addition to its applications in pharmaceuticals and materials science, 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid has been studied for its role in chemical synthesis. The combination of functional groups provides multiple reaction sites for various chemical transformations. For example, the carboxylic acid group can be readily converted into esters, amides, or other derivatives through standard synthetic methods. The hydroxyl group can undergo etherification or esterification reactions, while the trifluoromethyl group can participate in fluorination reactions or serve as a protecting group in multi-step syntheses.

The synthesis of 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid has been reported using several different approaches. One common method involves the reaction of 4-trifluoromethylcyclohexanone with 2-bromoethanol followed by oxidation to form the carboxylic acid. Another approach involves the direct functionalization of cyclohexene derivatives using transition metal-catalyzed reactions. These synthetic routes have been optimized to achieve high yields and purity, making it feasible to produce this compound on both laboratory and industrial scales.

The physical properties of 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid, such as its melting point, boiling point, and solubility, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For instance, its solubility in polar solvents like water and ethanol makes it suitable for use in aqueous systems, while its low solubility in non-polar solvents like hexane ensures stability in organic media.

Safety considerations are also important when handling 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 1-(2-hydroxyethyl)-4-(trifluoromethyl)cyclohexane-1-carboxylic acid (CAS No. 2171917-38-5) is a multifunctional compound with a wide range of potential applications. Its unique combination of functional groups makes it an attractive target for research and development in pharmaceuticals, materials science, and chemical synthesis. Ongoing studies continue to uncover new possibilities for this versatile molecule, highlighting its importance in modern chemistry.